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Compound of Interest

Compound Name: Triundecanoin-d5
Cat. No.: B15557446
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,
and metabolic properties of Triundecanoin-d5. This deuterated triglyceride is a valuable tool in
metabolic research, particularly in studies involving medium-chain fatty acid metabolism and
absorption. Its isotopic labeling allows for precise tracing and quantification in complex
biological systems.

Core Physical and Chemical Properties

Triundecanoin-d5 is a stable isotope-labeled version of Triundecanoin, where five hydrogen
atoms on the glycerol backbone have been replaced with deuterium. This substitution results in
a higher molecular weight, which allows it to be distinguished from its endogenous, unlabeled
counterpart by mass spectrometry.

Data Presentation: Physical and Chemical Properties
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Property Triundecanoin-d5 Triundecanoin (Unlabeled)
Molecular Formula C36DsHe6306[1] C36Hes806[2][3]

Molecular Weight 601.952 g/mol [1] 596.92 g/mol [2][3]

Accurate Mass 601.533 Da[1] 596.5016 Da[3]

CAS Number Not available for d5 variant 13552-80-2[2][3]

Physical State Solid Solid[2]

Melting Point Not explicitly available 31.2°C

Boiling Point Not explicitly available 611.6 £ 22.0 °C (Predicted)

Chloroform (Slightly), Ethyl
Solubility Not explicitly available Acetate (Slightly), Methanol

(Slightly)

Typically >98% (Varies by

Isotopic Purity supplier; refer to Certificate of Not Applicable
Analysis)
Storage Temperature -20°C[3] -20°C[3]

Note on Isotopic Purity and Stability: The isotopic purity of Triundecanoin-d5 is a critical
parameter and is typically determined by the manufacturer using techniques like mass
spectrometry. Researchers should always refer to the Certificate of Analysis provided by the
supplier for the specific isotopic enrichment of their lot. Deuterated lipids are generally stable
when stored under the recommended conditions, typically at -20°C in a tightly sealed container,
protected from light and moisture. For long-term storage, it is advisable to aliquot the
compound to avoid repeated freeze-thaw cycles.

Experimental Protocols

The quantification of Triundecanoin-d5 in biological matrices is essential for its use as a tracer
in metabolic studies. Below are detailed methodologies for its analysis.
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Quantification by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the accurate and sensitive quantification of lipids like
Triundecanoin-d5.

Sample Preparation (Plasma/Serum):

o Protein Precipitation: To 100 pL of plasma or serum, add 400 uL of a cold organic solvent
mixture, such as 2:1 (v/v) methanol:dichloromethane, containing an appropriate internal
standard (e.g., Triheptadecanoin).

» Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure thorough
mixing and protein precipitation. Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the
precipitated proteins.

o Supernatant Collection: Carefully transfer the supernatant to a new tube.
e Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 30-40°C.

o Reconstitution: Reconstitute the dried lipid extract in 100 pL of the initial mobile phase (e.g.,
90:10 acetonitrile:water with 10 mM ammonium formate).

LC-MS/MS Analysis:

o Chromatographic Separation:

o

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um particle size) is
typically used.

o Mobile Phase A: 10 mM ammonium formate in water.

o Mobile Phase B: 10 mM ammonium formate in acetonitrile/isopropanol (10:90, v/v).

o Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a 5-minute
hold at 90% B and a 5-minute re-equilibration at 10% B.

o Flow Rate: 0.3 mL/min.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15557446/docs?utm_src=pdf-body#triundecanoin-d5-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Column Temperature: 40°C.

e Mass Spectrometry Detection:
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Monitoring Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» Triundecanoin-d5: The precursor ion will be the [M+NH4]* adduct (m/z 619.5). The
product ions will correspond to the neutral loss of deuterated undecanoic acid and
ammonia. Specific transitions should be optimized on the instrument.

» Internal Standard (e.g., Triheptadecanoin): Monitor the appropriate precursor and
product ion transitions.

o Data Analysis: Quantify Triundecanoin-d5 by comparing the peak area ratio of the
analyte to the internal standard against a calibration curve prepared with known
concentrations of Triundecanoin-d5.

Workflow for LC-MS/MS Quantification

Sample Preparation LC-MS/MS Analysis

Protein Precipitati r . Transfer Drying under Nitrogen Reconstitution in LC Separation MS/MS Detection Data Analysis
(Methanol:DCM + IS) ’ ‘ yine & Mobile Phase (C18 Column) (ESI+, MRM) (Quantification)

Plasma/Serum Sample

Click to download full resolution via product page
Caption: Experimental workflow for the quantification of Triundecanoin-d>5.

Metabolic Pathways

Triundecanoin, being a medium-chain triglyceride (MCT), follows a distinct metabolic pathway
compared to long-chain triglycerides.[4][5][6][7]
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Digestion and Absorption of Medium-Chain
Triglycerides

MCTs are rapidly hydrolyzed in the stomach and small intestine by gastric and pancreatic
lipases into free medium-chain fatty acids (MCFAs) and glycerol.[4][8] Unlike long-chain fatty
acids, MCFAs are directly absorbed into the portal vein and transported to the liver, largely

bypassing the lymphatic system.[4][8]
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Gastric & Pancreatic
Lipases

d5-Glycerol &
Undecanoic Acid

Portal Vein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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